(3S)-Hydrangel 8-O-glucoside pentaacetate
(3S)-Hydrangel 8-O-glucoside pentaacetate
Brand Name:
Vulcanchem
CAS No.:
113270-99-8
VCID:
VC0188854
InChI:
InChI=1S/C31H32O14/c1-15(32)38-14-25-27(40-17(3)34)28(41-18(4)35)29(42-19(5)36)31(45-25)44-23-8-6-7-21-13-24(43-30(37)26(21)23)20-9-11-22(12-10-20)39-16(2)33/h6-12,24-25,27-29,31H,13-14H2,1-5H3/t24-,25+,27+,28-,29+,31+/m0/s1
SMILES:
CC(=O)OCC1C(C(C(C(O1)OC2=CC=CC3=C2C(=O)OC(C3)C4=CC=C(C=C4)OC(=O)C)OC(=O)C)OC(=O)C)OC(=O)C
Molecular Formula:
C31H32O14
Molecular Weight:
628.6 g/mol
(3S)-Hydrangel 8-O-glucoside pentaacetate
CAS No.: 113270-99-8
Main Products
VCID: VC0188854
Molecular Formula: C31H32O14
Molecular Weight: 628.6 g/mol
| CAS No. | 113270-99-8 |
|---|---|
| Product Name | (3S)-Hydrangel 8-O-glucoside pentaacetate |
| Molecular Formula | C31H32O14 |
| Molecular Weight | 628.6 g/mol |
| IUPAC Name | [(2R,3R,4S,5R,6S)-3,4,5-triacetyloxy-6-[[(3S)-3-(4-acetyloxyphenyl)-1-oxo-3,4-dihydroisochromen-8-yl]oxy]oxan-2-yl]methyl acetate |
| Standard InChI | InChI=1S/C31H32O14/c1-15(32)38-14-25-27(40-17(3)34)28(41-18(4)35)29(42-19(5)36)31(45-25)44-23-8-6-7-21-13-24(43-30(37)26(21)23)20-9-11-22(12-10-20)39-16(2)33/h6-12,24-25,27-29,31H,13-14H2,1-5H3/t24-,25+,27+,28-,29+,31+/m0/s1 |
| Standard InChIKey | AVJCERHUOKLBBK-JFSLVGESSA-N |
| Isomeric SMILES | CC(=O)OC[C@@H]1[C@H]([C@@H]([C@H]([C@@H](O1)OC2=CC=CC3=C2C(=O)O[C@@H](C3)C4=CC=C(C=C4)OC(=O)C)OC(=O)C)OC(=O)C)OC(=O)C |
| SMILES | CC(=O)OCC1C(C(C(C(O1)OC2=CC=CC3=C2C(=O)OC(C3)C4=CC=C(C=C4)OC(=O)C)OC(=O)C)OC(=O)C)OC(=O)C |
| Canonical SMILES | CC(=O)OCC1C(C(C(C(O1)OC2=CC=CC3=C2C(=O)OC(C3)C4=CC=C(C=C4)OC(=O)C)OC(=O)C)OC(=O)C)OC(=O)C |
| Appearance | Powder |
| PubChem Compound | 13962967 |
| Last Modified | Nov 11 2021 |
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